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Compound of Interest

Compound Name: 2-Fluoro-5-iodo-3-methylphenol
Cat. No.: B14757311
Get Quote

Executive Summary & Chemical Identity

Standard Safety Data Sheets (SDS) often provide generic "Class" data that fails to capture the
specific operational risks of multi-functionalized scaffolds. 2-Fluoro-5-iodo-3-methylphenol
represents a high-value intermediate in medicinal chemistry, particularly for fragment-based
drug discovery (FBDD) and Suzuki-Miyaura cross-coupling reactions.

Its hazard profile is a synergistic combination of phenolic corrosivity (protein denaturation),
fluorine-enhanced lipophilicity (rapid dermal absorption), and aryl-iodide reactivity (light
sensitivity). This guide moves beyond compliance to establish a self-validating safety
architecture for research environments.

Molecular Specification
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Parameter Detail Technical Note

) 2-Fluoro-5-iodo-3-
Chemical Name

methylphenol
Structural Class Halogenated Phenol Acidic proton (pKa ~7-8)
Molecular Formula C7HsFIO
Molecular Weight 251.98 g/mol Heavy atom effect (lodine)

) ) ] Potential for dust
Physical State Solid (Crystalline/Powder) o
aerosolization

Corrosive (Skin/Eye), Acute Anesthetic Effect (Skin burns
Key Hazards ) - ]

Toxin, Sensitizer may be painless)

Physicochemical Hazard Dynamics

To safely handle this compound, one must understand the "Why" behind its toxicity.

e The Phenol Mechanism (The Silent Burn): Unlike mineral acids which cause immediate pain,
phenols possess a local anesthetic effect. They denature proteins and penetrate the stratum
corneum rapidly.

e The Fluorine Multiplier: The fluorine atom at the C2 position increases the compound's
lipophilicity (LogP), facilitating faster transdermal transport into the bloodstream compared to
non-halogenated phenols.

o Systemic Toxicity: Once absorbed, phenols target the Central Nervous System (CNS), liver,
and kidneys.[1][2] Rapid decontamination is not just about saving skin; it is about preventing
systemic shock.

Visualization: The Hazard Cascade

The following diagram illustrates the progression from exposure to systemic failure if untreated.

Dermal Exposure < 30 Seconds Lipophilic Absorption Numbs Nerves _ |  Local Anesthesia Delayed Onset ) Systemic Toxicity
= (CNS/Kidney Failure)

(Solid/Solution) (Enhanced by Fluorine) & Protein Denaturation
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Caption: Figure 1: The critical timeline of phenol-derivative toxicity. Note the "Numbs Nerves"
phase which delays user reaction.

Operational Safety & Engineering Controls
The "Silver Shield" Protocol (PPE)

Standard nitrile gloves are insufficient for prolonged contact with halogenated phenols in
organic solvents (e.g., DCM, DMF). The solvent acts as a carrier, permeating the nitrile and
dragging the phenol with it.

PPE Layer Specification Rationale

) Laminate Film (Silver Impermeable to phenols and
Primary Glove _ _
Shield/Barrier) halogenated solvents.

Worn over the laminate glove

Secondary Glove Nitrile (Disposable) ) )
for dexterity and grip.
) ] Face shield required if working
Eye Protection Chemical Splash Goggles ] ]
with >50mL solutions.
) Tyvek sleeves recommended
Body Defense Lab Coat + Chemical Apron

for stock solution preparation.

Engineering Controls

e Solid Handling: Must be performed in a Chemical Fume Hood or a Powder Containment
Enclosure. The iodine atom makes the solid relatively heavy, but static charge can still
aerosolize fine dust.

o Light Protection: The C-I bond is susceptible to photolytic cleavage. Process under amber
light or wrap vessels in foil to prevent degradation which releases free iodine (corrosive
vapor).

Emergency Response: The PEG Protocol
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CRITICAL ADVICE: Do NOT rely on water alone for limited skin exposures. Phenols are
hydrophobic; water can bead up and spread the chemical over a larger surface area,
increasing absorption.

Polyethylene Glycol (PEG 300 or 400) is the required decontamination agent.[3][2][4][5] It acts
as a solvent to solubilize the phenol and draw it out of the skin pores.

Visualization: The Self-Validating Decontamination Logic

Skin Contact Detected

Is exposure < 5% Body Surface?

Apply PEG 300/400
Swab repeatedly

Emergency Deluge Shower
(>15 mins)

Rotate Swabs until
odor dissipates

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: Figure 2: Decision matrix for phenol decontamination. PEG 400 is the primary
intervention for localized exposure.
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Step-by-Step Decontamination:

e Immediate Action: Remove contaminated clothing.[3][6][1][2][4][5][7] Do not pull over head
(cut off if necessary).

e The PEG Wash: Soak a gauze pad in PEG 300/400.[2] Gently wipe the area.[4] Discard pad.
Repeat with fresh pads for 15 minutes or until the characteristic odor disappears.

o The Water Rinse: Only after PEG treatment (or if PEG is unavailable), flush with copious
water.[6]

» Medical Escort: Transport to ER. Monitor for signs of shock (pallor, rapid pulse).

Synthesis & Storage Stability
Storage Architecture

o Temperature: 2-8°C (Refrigerated).
o Atmosphere: Store under inert gas (Argon/Nitrogen). The aryl iodide is prone to oxidation.

o Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas if the solid is moist
(corrosion risk).

Reaction Safety (Suzuki Coupling Context)

When using 2-Fluoro-5-iodo-3-methylphenol in cross-coupling:

o Base Sensitivity: The phenolic hydroxyl is acidic. In the presence of bases (K2COs, Cs2C03),
it will deprotonate to the phenoxide. Phenoxides are more nucleophilic and can increase skin
absorption rates.

e Waste Disposal: Do not mix with acidic waste streams (risk of heat generation). Segregate
into "Halogenated Organic" waste.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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